3-Methoxy-5-methylaniline-d3
Description
3-Methoxy-5-methylaniline-d3 is a deuterated derivative of 3-Methoxy-5-methylaniline, where three hydrogen atoms are replaced with deuterium (D). This isotopic substitution typically occurs in the methyl (-CH3) or methoxy (-OCH3) groups, enhancing the compound’s stability and utility in mass spectrometry, nuclear magnetic resonance (NMR) studies, and metabolic pathway tracing . The deuterated version retains these substituents but offers isotopic labeling advantages for research applications .
Properties
Molecular Formula |
C₈H₈D₃NO |
|---|---|
Molecular Weight |
140.2 |
Synonyms |
3-Methoxy-5-methylbenzenamine-d3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 3-Methoxy-5-methylaniline-d3 with structurally related aromatic amines and deuterated analogs, focusing on molecular properties, applications, and research findings.
Structural Analogs
Key structural analogs include:
Key Differences :
- Substituent Position : 3-Methoxy-5-methylaniline-d3 differs from 3-Methoxy-4-(oxazol-5-yl)aniline in the position and type of substituents (oxazolyl vs. methyl), altering electronic properties and reactivity .
Deuterated Analogs
Deuterated compounds with comparable labeling strategies include:
Key Differences :
- Deuteration Sites : Unlike Methylamine-d5 DCl, which is fully deuterated in the methyl group, 3-Methoxy-5-methylaniline-d3 likely targets specific positions (e.g., methoxy or methyl groups), preserving aromatic ring reactivity .
- Applications : While Methylamine-d5 DCl is primarily used as a solvent, 3-Methoxy-5-methylaniline-d3 is tailored for tracing aromatic amine metabolites in pharmacokinetic studies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
